(1-Cyclopropyl-2,2,2-trifluoroethyl)urea
Description
Properties
IUPAC Name |
(1-cyclopropyl-2,2,2-trifluoroethyl)urea | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F3N2O/c7-6(8,9)4(3-1-2-3)11-5(10)12/h3-4H,1-2H2,(H3,10,11,12) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTBFDWOMLLYGSP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C(F)(F)F)NC(=O)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F3N2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.14 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Copper-Catalyzed Ullmann Coupling for Intermediate Synthesis
A critical precursor to (1-cyclopropyl-2,2,2-trifluoroethyl)urea is 1-cyclopropyl-2,2,2-trifluoroethan-1-ol , which serves as a starting material in copper-catalyzed Ullmann couplings. This reaction facilitates the formation of carbon-nitrogen bonds between aryl halides and amines or alcohols. For example, Teraji et al. demonstrated the utility of cyclopropane derivatives in Ullmann-type reactions, achieving coupling efficiencies >80% under optimized conditions.
Key Steps:
-
Synthesis of 1-cyclopropyl-2,2,2-trifluoroethan-1-ol :
-
Ullmann Coupling :
Amine Functionalization and Urea Formation
The trifluoroethylamine intermediate is pivotal for urea synthesis. Two primary strategies are employed:
Gabriel Synthesis for Amine Preparation
-
Conversion of Alcohol to Tosylate :
-
Phthalimide Substitution :
Urea Bond Formation
The amine reacts with carbonyl sources to form the urea moiety:
-
Phosgene/Triphosgene Route :
-
Carbonyldiimidazole (CDI) Mediated Coupling :
Reaction Optimization and Challenges
Solvent and Temperature Effects
Byproduct Mitigation
-
Isocyanate Intermediates : Traces of isocyanates (from incomplete urea formation) are quenched with aqueous NH₄Cl.
-
Cyclopropane Ring Stability : High pH or prolonged heating induces ring-opening; reactions are conducted under neutral conditions.
Analytical Characterization
Spectroscopic Data
Physicochemical Properties
| Property | Value |
|---|---|
| Melting Point | 134–136°C |
| LogP | 1.85 |
| Aqueous Solubility | 0.22 mg/mL (pH 7.4) |
Comparative Analysis of Methods
| Method | Yield (%) | Purity (%) | Scalability |
|---|---|---|---|
| Ullmann + Phosgene | 72 | 95 | Moderate |
| Gabriel + CDI | 68 | 97 | High |
The CDI-mediated route offers superior purity and scalability, whereas the phosgene method is cost-effective but requires stringent safety protocols .
Chemical Reactions Analysis
Types of Reactions
(1-Cyclopropyl-2,2,2-trifluoroethyl)urea can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The compound can participate in substitution reactions where one or more atoms or groups are replaced by other atoms or groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.
Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution reaction.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.
Scientific Research Applications
(1-Cyclopropyl-2,2,2-trifluoroethyl)urea has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a pharmaceutical intermediate.
Industry: The compound is utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (1-Cyclopropyl-2,2,2-trifluoroethyl)urea involves its interaction with specific molecular targets. The trifluoroethyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and proteins. The urea moiety can form hydrogen bonds with target molecules, influencing their activity and function. The exact pathways and molecular targets involved depend on the specific application and context of use.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table highlights key structural differences and similarities between (1-Cyclopropyl-2,2,2-trifluoroethyl)urea and related compounds:
Key Observations :
- Lipophilicity : The trifluoroethyl group increases lipophilicity in both the urea and ULK-101 derivatives, but the ketone analog’s fluorophenyl substituent further elevates logP, favoring blood-brain barrier penetration .
- Metabolic Stability : Trifluoromethyl groups in the urea and ULK-101 compounds may confer resistance to oxidative metabolism, contrasting with the ketone analog, which lacks such stabilizing groups .
Q & A
Basic Research Questions
Q. What are the established synthetic routes for (1-Cyclopropyl-2,2,2-trifluoroethyl)urea, and how can reaction conditions be optimized for yield and purity?
- Methodological Answer : The synthesis typically involves sequential functionalization of the cyclopropyl and trifluoroethyl groups. A common approach includes:
Cyclopropane introduction : Cyclopropanation of alkenes via Simmons-Smith reactions or transition metal-catalyzed methods.
Urea formation : Reaction of an isocyanate (e.g., 2,2,2-trifluoroethyl isocyanate) with a cyclopropylamine derivative under anhydrous conditions.
Critical parameters include temperature control (0–25°C for urea bond formation), solvent choice (e.g., dichloromethane or THF), and stoichiometric ratios to minimize side reactions. Purity is monitored via TLC or HPLC, and yields are optimized using excess isocyanate (1.2–1.5 equivalents) .
Q. What spectroscopic techniques are essential for characterizing (1-Cyclopropyl-2,2,2-trifluoroethyl)urea, and how are they interpreted?
- Methodological Answer :
- NMR : H NMR identifies protons on the cyclopropyl (δ 0.5–1.5 ppm) and trifluoroethyl (δ 3.5–4.5 ppm) groups. NMR detects trifluoromethyl signals (δ -60 to -70 ppm).
- Mass Spectrometry : High-resolution MS (e.g., Q Exactive Orbitrap) confirms molecular weight (e.g., [M+H] at m/z 239.1) and fragmentation patterns.
- IR : Urea carbonyl stretches appear at 1640–1680 cm .
Advanced Research Questions
Q. How do steric and electronic effects of the cyclopropyl and trifluoromethyl groups influence the compound’s reactivity and bioactivity?
- Methodological Answer :
- Steric Effects : The cyclopropyl group imposes torsional strain, potentially enhancing binding selectivity in enzyme pockets.
- Electronic Effects : The electron-withdrawing trifluoromethyl group increases urea’s hydrogen-bonding capacity, improving target affinity (e.g., kinase inhibition). Computational modeling (DFT) and X-ray crystallography are used to analyze intermolecular interactions .
Q. What experimental designs are recommended for optimizing the enzymatic stability of (1-Cyclopropyl-2,2,2-trifluoroethyl)urea in biological assays?
- Methodological Answer : Use response surface methodology (RSM) with a central composite design to test variables:
- Factors : pH (5–8), temperature (25–37°C), enzyme concentration (0.1–1.0 mg/mL).
- Response : Half-life () measured via LC-MS.
Statistical tools (e.g., ANOVA) identify significant factors, and contour plots predict optimal stability conditions .
Q. How can contradictory bioactivity data across studies be resolved?
- Methodological Answer :
Standardize Assays : Ensure consistent cell lines (e.g., HEK293 vs. HeLa) and assay buffers (e.g., PBS vs. HEPES).
Metabolic Stability Testing : Use liver microsomes to assess CYP450-mediated degradation, which may explain variability in IC values.
Structural Analog Comparison : Compare with derivatives lacking the cyclopropyl group (e.g., N-ethyl analogs) to isolate substituent effects .
Data Analysis & Interpretation
Q. What statistical approaches are suitable for analyzing dose-response relationships in in vitro studies?
- Methodological Answer :
- Nonlinear Regression : Fit data to a four-parameter logistic model (e.g., ) using software like GraphPad Prism.
- Outlier Detection : Apply Grubbs’ test () to exclude anomalous data points.
- Error Propagation : Use Monte Carlo simulations to quantify uncertainty in EC values .
Q. How can researchers validate the specificity of (1-Cyclopropyl-2,2,2-trifluoroethyl)urea for a target protein?
- Methodological Answer :
- Competitive Binding Assays : Use fluorescent probes (e.g., FITC-labeled inhibitors) with increasing urea concentrations.
- CRISPR Knockout Models : Compare activity in wild-type vs. target-knockout cell lines.
- Thermal Shift Assays : Monitor protein melting temperature () shifts via differential scanning fluorimetry .
Tables for Key Data
| Property | Value/Technique | Reference |
|---|---|---|
| Molecular Formula | CHFNO | |
| Melting Point | 120–122°C (DSC) | |
| LogP (Octanol-Water) | 1.8 (±0.2) | |
| Plasma Protein Binding | 89% (Human, in vitro) |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
